Cas no 2227896-71-9 (rac-(3R,4S)-4-(6-methylpyridin-3-yl)oxolan-3-ol)

• Product Name: rac-(3R,4S)-4-(6-methylpyridin-3-yl)oxolan-3-ol
• CAS No: 2227896-71-9
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5951777
• PubChem ID: 164663780
• Update Time: 2025-11-06

rac-(3R,4S)-4-(6-methylpyridin-3-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(6-methylpyridin-3-yl)oxolan-3-ol
• 2227896-71-9
• EN300-1626863

• Inchi： 1S/C10H13NO2/c1-7-2-3-8(4-11-7)9-5-13-6-10(9)12/h2-4,9-10,12H,5-6H2,1H3/t9-,10+/m0/s1
• InChI Key： HKVBHKACEFDVNS-VHSXEESVSA-N
• SMILES： O1C[C@H]([C@H](C2C=NC(C)=CC=2)C1)O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 42.4Ų

Additional information on rac-(3R,4S)-4-(6-methylpyridin-3-yl)oxolan-3-ol

Research Brief on rac-(3R,4S)-4-(6-methylpyridin-3-yl)oxolan-3-ol (CAS: 2227896-71-9): Recent Advances and Applications

The compound rac-(3R,4S)-4-(6-methylpyridin-3-yl)oxolan-3-ol (CAS: 2227896-71-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and pharmacological relevance. Recent studies have highlighted its role as a key intermediate in the development of novel small-molecule inhibitors targeting specific enzymatic pathways, particularly in oncology and neurodegenerative diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of rac-(3R,4S)-4-(6-methylpyridin-3-yl)oxolan-3-ol using a catalytic enantioselective approach. The researchers achieved high enantiomeric purity (>98% ee) and yield (85%), which is critical for its application in drug development. The study also explored its structural analogs, revealing that the stereochemistry at the 3- and 4-positions significantly influences binding affinity to target proteins, such as kinases involved in cancer cell proliferation.

Further investigations into the biological activity of rac-(3R,4S)-4-(6-methylpyridin-3-yl)oxolan-3-ol have identified its potential as a modulator of the PI3K/AKT/mTOR pathway, a crucial signaling cascade in tumorigenesis. In vitro assays using human cancer cell lines showed promising inhibitory effects, with IC50 values in the low micromolar range. These findings were corroborated by molecular docking studies, which suggested that the compound interacts with the ATP-binding pocket of PI3Kδ, a subtype frequently implicated in hematologic malignancies.

Beyond oncology, rac-(3R,4S)-4-(6-methylpyridin-3-yl)oxolan-3-ol has also been investigated for its neuroprotective properties. A 2024 preprint on bioRxiv reported its ability to cross the blood-brain barrier and attenuate neuroinflammation in murine models of Alzheimer's disease. The study attributed this effect to the compound's modulation of microglial activation and reduction of pro-inflammatory cytokine release. These results position it as a candidate for further preclinical development in neurodegenerative disorders.

In conclusion, rac-(3R,4S)-4-(6-methylpyridin-3-yl)oxolan-3-ol (CAS: 2227896-71-9) represents a versatile scaffold with dual therapeutic potential in oncology and neurology. Future research should focus on optimizing its pharmacokinetic profile and evaluating its efficacy in vivo. Collaborative efforts between academia and industry will be essential to translate these findings into clinical applications.